Cas no 65434-72-2 (Butanedioic acid, (triphenylphosphoranylidene)-, 1-ethyl ester)

Butanedioic acid, (triphenylphosphoranylidene)-, 1-ethyl ester structure
65434-72-2 structure
Product Name:Butanedioic acid, (triphenylphosphoranylidene)-, 1-ethyl ester
CAS No:65434-72-2
MF:C24H22O4P
MW:405.402847766876
CID:399260
PubChem ID:71375920
Update Time:2025-04-19

Butanedioic acid, (triphenylphosphoranylidene)-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (triphenylphosphoranylidene)-, 1-ethyl ester
    • 4-ethoxy-4-oxo-3-(triphenyl-λ<sup>5</sup>-phosphanylidene)butanoate
    • 4-Ethoxy-4-oxo-3-(triphenyl-lambda~5~-phosphanylidene)butanoate
    • 65434-72-2
    • DTXSID90798646
    • 4-ethoxy-4-oxo-3-(triphenyl-lambda5-phosphanylidene)butanoate
    • Inchi: 1S/C24H23O4P/c1-2-28-24(27)22(18-23(25)26)29(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17H,2,18H2,1H3,(H,25,26)/p-1
    • InChI Key: FXMXQZFRACBYPA-UHFFFAOYSA-M
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(=O)OCC)CC(=O)[O-]

Computed Properties

  • Exact Mass: 405.12566
  • Monoisotopic Mass: 405.12557118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.43
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